Cas no 2229381-75-1 (3-(5-bromo-2-cyclopropylpyrimidin-4-yl)propan-1-ol)

• Product Name: 3-(5-bromo-2-cyclopropylpyrimidin-4-yl)propan-1-ol
• CAS No: 2229381-75-1
• MF: C₁₀H₁₃BrN₂O
• MW: 257.127021551132
• CID: 6276932
• PubChem ID: 165651130
• Update Time: 2025-05-22

3-(5-bromo-2-cyclopropylpyrimidin-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-2-cyclopropylpyrimidin-4-yl)propan-1-ol
• EN300-1916409
• 2229381-75-1

• Inchi： 1S/C10H13BrN2O/c11-8-6-12-10(7-3-4-7)13-9(8)2-1-5-14/h6-7,14H,1-5H2
• InChI Key： HAEXLCVODJYIJV-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C2CC2)=NC=1CCCO

Computed Properties

• Exact Mass: 256.02113g/mol
• Monoisotopic Mass: 256.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46Ų

Additional information on 3-(5-bromo-2-cyclopropylpyrimidin-4-yl)propan-1-ol

Comprehensive Overview of 3-(5-bromo-2-cyclopropylpyrimidin-4-yl)propan-1-ol (CAS No. 2229381-75-1)

3-(5-bromo-2-cyclopropylpyrimidin-4-yl)propan-1-ol (CAS No. 2229381-75-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrimidine family, a class of heterocyclic aromatic compounds that are pivotal in drug discovery and development. The presence of a bromine atom and a cyclopropyl group in its structure enhances its reactivity and potential applications in medicinal chemistry.

The molecular formula of 3-(5-bromo-2-cyclopropylpyrimidin-4-yl)propan-1-ol is C₁₀H₁₃BrN₂O, with a molecular weight of 257.13 g/mol. Its unique structure makes it a valuable intermediate in the synthesis of more complex molecules, particularly those targeting kinase inhibitors and antiviral agents. Researchers are increasingly exploring its utility in the development of small-molecule therapeutics, a hot topic in the pharmaceutical industry due to the growing demand for targeted therapies.

One of the most frequently searched questions related to this compound is: "What are the applications of 3-(5-bromo-2-cyclopropylpyrimidin-4-yl)propan-1-ol in drug discovery?" The answer lies in its ability to serve as a building block for bioactive molecules. Its pyrimidine core is a common motif in drugs that interact with DNA or RNA, making it a promising candidate for anticancer and antiviral drug development. Additionally, the cyclopropyl group can enhance the metabolic stability of the resulting compounds, a critical factor in drug design.

Another trending topic in the scientific community is the use of AI-driven drug discovery. Compounds like 3-(5-bromo-2-cyclopropylpyrimidin-4-yl)propan-1-ol are often analyzed using machine learning algorithms to predict their biological activity and optimize their structures. This approach accelerates the identification of potential drug candidates, reducing the time and cost associated with traditional methods. Searches for "AI in medicinal chemistry" and "computational drug design" have surged, reflecting the industry's shift toward innovative technologies.

The synthesis of 3-(5-bromo-2-cyclopropylpyrimidin-4-yl)propan-1-ol typically involves multi-step organic reactions, including halogenation and cyclization. Researchers often employ palladium-catalyzed cross-coupling reactions to introduce the bromine atom, a technique widely discussed in academic literature. The compound's purity and yield are critical parameters, as they directly impact its suitability for further applications. Questions like "How to synthesize 3-(5-bromo-2-cyclopropylpyrimidin-4-yl)propan-1-ol?" are common among chemists seeking to replicate or optimize its production.

In addition to its pharmaceutical potential, 3-(5-bromo-2-cyclopropylpyrimidin-4-yl)propan-1-ol has applications in agrochemical research. The pyrimidine scaffold is found in several herbicides and fungicides, and modifications to its structure can lead to compounds with enhanced efficacy. This aligns with the growing interest in sustainable agriculture and eco-friendly pesticides, topics that dominate search queries in the agrochemical sector.

Safety and handling of 3-(5-bromo-2-cyclopropylpyrimidin-4-yl)propan-1-ol are also important considerations. While it is not classified as a hazardous material, proper laboratory practices should be followed to ensure safe usage. Searches for "MSDS of 3-(5-bromo-2-cyclopropylpyrimidin-4-yl)propan-1-ol" and "safety precautions for pyrimidine derivatives" are indicative of the community's focus on workplace safety and regulatory compliance.

In conclusion, 3-(5-bromo-2-cyclopropylpyrimidin-4-yl)propan-1-ol (CAS No. 2229381-75-1) is a versatile compound with broad applications in pharmaceutical and agrochemical research. Its unique structure and reactivity make it a valuable tool for scientists exploring new therapeutic and agricultural solutions. As the demand for targeted therapies and sustainable agrochemicals grows, this compound is likely to remain a focal point of scientific inquiry and innovation.